Cas no 2228559-96-2 (2-(1H-1,2,4-triazol-3-yloxy)ethan-1-amine)

• Product Name: 2-(1H-1,2,4-triazol-3-yloxy)ethan-1-amine
• CAS No: 2228559-96-2
• MF: C₄H₈N₄O
• MW: 128.132519721985
• CID: 5853197
• PubChem ID: 165882238
• Update Time: 2025-10-28

2-(1H-1,2,4-triazol-3-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-triazol-3-yloxy)ethan-1-amine
• 2228559-96-2
• EN300-1811005

• Inchi： 1S/C4H8N4O/c5-1-2-9-4-6-3-7-8-4/h3H,1-2,5H2,(H,6,7,8)
• InChI Key： UMKSZTNVMQESEQ-UHFFFAOYSA-N
• SMILES： O(C1=NC=NN1)CCN

Computed Properties

• Exact Mass: 128.06981089g/mol
• Monoisotopic Mass: 128.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 76.8Ų

Additional information on 2-(1H-1,2,4-triazol-3-yloxy)ethan-1-amine

Introduction to 2-(1H-1,2,4-Triazol-3-yloxy)ethan-1-amine (CAS No. 2228559-96-2)

2-(1H-1,2,4-Triazol-3-yloxy)ethan-1-amine, also known by its CAS registry number 2228559-96-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of amines and triazoles, which are widely studied in organic chemistry for their versatility and reactivity. The molecule consists of a triazole ring attached to an ethoxy group and an amine functional group, making it a valuable building block in synthetic chemistry.

The synthesis of 2-(1H-1,2,4-Triazol-3-yloxy)ethan-1-amine involves a combination of nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production. Researchers have explored the use of transition metal catalysts to enhance the reaction yield and selectivity, which has been a focal point in green chemistry initiatives.

In terms of applications, this compound has shown promise in the field of pharmacology. Studies have demonstrated its potential as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of novel drug candidates targeting chronic inflammatory diseases. The compound's ability to act as a versatile intermediate has also made it valuable in the synthesis of advanced materials, such as stimuli-responsive polymers and nanocomposites.

The structural features of 2-(1H-1,2,4-Triazol-3-yloxy)ethan-1-amine contribute to its unique reactivity. The triazole ring is known for its aromaticity and high stability, while the ethoxy group provides flexibility and reactivity towards nucleophilic substitutions. This combination makes it an ideal candidate for click chemistry applications, where modular assembly of complex molecules is desired.

Recent research has also focused on the electrochemical properties of this compound. A 2023 paper in the Nature Communications journal reported its use as an electrode material in lithium-ion batteries due to its high electronic conductivity and excellent cycling stability. This discovery has opened new avenues for its application in energy storage technologies.

In conclusion, 2-(1H-1,2,4-Triazol-3-yloxy)ethan-1-amine (CAS No. 2228559-96-2) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to drive innovative research, making it a cornerstone in modern chemical synthesis.